

therapeutic potential of bromophenyl-substituted thian-4-amines

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *N*-[(3-bromophenyl)methyl]thian-4-amine

Cat. No.: B13237726

[Get Quote](#)

An In-depth Technical Guide to the Therapeutic Potential of Bromophenyl-substituted Thian-4-amines

Abstract

The confluence of privileged structural motifs in medicinal chemistry often yields compounds with profound and diverse biological activities. This guide delves into the burgeoning therapeutic potential of a unique chemical class: bromophenyl-substituted thian-4-amines. This scaffold combines the electronic and steric properties of the bromophenyl group with the conformational flexibility of the thian (tetrahydrothiopyran) ring system, creating a platform for potent and selective interactions with a range of high-value biological targets. Primarily recognized for their high affinity for sigma receptors, these compounds are emerging as promising candidates for the treatment of complex neurological disorders, including neurodegenerative diseases and neuropathic pain. Furthermore, related structures have demonstrated potential in oncology, and as anti-inflammatory and antimicrobial agents. This whitepaper will provide a comprehensive overview of the medicinal chemistry, synthesis, pharmacology, and preclinical evidence supporting the development of bromophenyl-substituted thian-4-amines as next-generation therapeutics.

The Architectural Rationale: Unpacking the Bromophenyl-substituted Thian-4-amine Scaffold

The therapeutic promise of this molecular architecture stems from the synergistic contribution of its core components.

- **The Thian-4-amine Core:** The non-aromatic, sulfur-containing thian ring provides a three-dimensional scaffold that is conformationally restricted yet flexible enough to allow optimal orientation of its substituents within a binding pocket. The basic nitrogen of the amine at the 4-position serves as a critical pharmacophoric feature, capable of forming key hydrogen bonds or ionic interactions with biological targets. Its position on the six-membered ring allows for equatorial or axial presentations, influencing receptor selectivity and affinity.
- **The Bromophenyl Substituent:** The bromine atom is a fascinating and versatile tool in drug design. It is a lipophilic, electron-withdrawing group that can significantly impact a molecule's pharmacokinetic profile (absorption, distribution, metabolism, and excretion). Its size and polarizability can lead to specific halogen bonding interactions with protein residues, enhancing binding affinity and selectivity. The position of the bromine atom (ortho, meta, or para) on the phenyl ring is a critical determinant of biological activity, fine-tuning the molecule's interaction with its target.

The convergence of these features has positioned bromophenyl-substituted thian-4-amines as a focal point for drug discovery, particularly in the realm of central nervous system (CNS) disorders where targets like the sigma receptor are of paramount importance.

Medicinal Chemistry and Synthetic Strategies

The generation of diverse libraries of these compounds is crucial for establishing robust Structure-Activity Relationships (SAR). Synthetic approaches are designed for flexibility, allowing for late-stage diversification.

Core Synthesis and Derivatization

A common and effective strategy involves the functionalization of a pre-formed thian ring. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are workhorse methodologies for introducing the bromophenyl moiety and its analogs.^[1]

Experimental Protocol: Representative Suzuki-Miyaura Cross-Coupling for Arylation

This protocol describes a general method for coupling an arylboronic acid with a suitable brominated precursor. The causality behind this choice lies in the reaction's exceptional tolerance for a wide range of functional groups, allowing for the synthesis of a diverse library of analogs from a common intermediate.^[2]

- **Reaction Setup:** To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the N-protected bromo-precursor (1.0 eq.), the desired arylboronic acid (1.1-1.5 eq.), a palladium catalyst such as $\text{Pd}(\text{PPh}_3)_4$ (0.02-0.05 eq.), and a base, typically K_3PO_4 or Cs_2CO_3 (2.0-3.0 eq.).
- **Solvent Addition:** Add a degassed solvent system, commonly a mixture of 1,4-dioxane and water (e.g., 4:1 ratio). The aqueous component is crucial for the catalytic cycle, facilitating the transmetalation step.
- **Reaction Execution:** Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 4 to 24 hours.
- **Work-up and Purification:** Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with water and brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired coupled product.
- **Deprotection (if necessary):** If a protecting group was used on the amine, a final deprotection step is performed under appropriate conditions (e.g., acid-mediated cleavage for a Boc group) to yield the final thian-4-amine derivative.

Structure-Activity Relationships (SAR)

Systematic modification of the scaffold has yielded critical insights into the determinants of biological activity.

- **Phenyl Ring Substitution:** The position and nature of substituents on the phenyl ring dramatically influence receptor selectivity. For instance, in related 4-[(3-

bromophenyl)amino]pyridopyrimidines, this specific substitution pattern was found to be optimal for potent inhibition of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[3] Moving the bromine or replacing it with other halogens or electron-donating/withdrawing groups can switch activity between different targets.

- **Nitrogen Substitution:** The substitution on the thian-amine nitrogen is a key modulator of activity. Increasing the steric bulk of substituents on the nitrogen atom can decrease affinity for certain targets, like the α -adrenergic receptor, while increasing it for β -receptors.[4] This principle allows for the fine-tuning of selectivity profiles. For GABA uptake inhibitors, lipophilic N-substituents are crucial for enhancing potency and brain penetration.[5]

Pharmacology and Key Mechanisms of Action


The therapeutic potential of bromophenyl-substituted thian-4-amines is rooted in their ability to modulate several key proteins implicated in disease.

Primary Target: The Sigma Receptors (σ_1 and σ_2)

The sigma-1 receptor (S1R) is an intracellular chaperone protein located at the endoplasmic reticulum (ER)-mitochondrion interface.[6] It plays a critical role in regulating cellular calcium homeostasis, mitigating ER stress, and promoting cell survival.[6] The sigma-2 receptor (S2R), now identified as TMEM97, is involved in cellular proliferation and lipid metabolism. Both receptors are overexpressed in various cancer cells and are implicated in the pathophysiology of neurodegenerative diseases.

Bromophenyl-containing ligands have shown high affinity for both sigma receptor subtypes.[7] Activation (agonism) of the S1R is a particularly attractive therapeutic strategy for neurodegeneration, as it can trigger a cascade of neuroprotective effects.

Signaling Pathway: S1R-Mediated Neuroprotection



[Click to download full resolution via product page](#)

Caption: S1R activation by an agonist ligand initiates multiple neuroprotective pathways.

Enzyme Inhibition

- **Monoamine Oxidase (MAO):** MAO enzymes (MAO-A and MAO-B) are critical for the degradation of neurotransmitters like dopamine and serotonin. Inhibition of MAO-B is a validated strategy in Parkinson's disease to increase dopamine levels.[8] The structural features of thian-amines make them potential candidates for MAO inhibition, offering a symptomatic and potentially disease-modifying approach.[9][10]
- **Cholinesterases (AChE & BChE):** Inhibition of acetylcholinesterase (AChE) is the primary treatment modality for the cognitive symptoms of Alzheimer's disease. Some heterocyclic scaffolds related to the thian-amine core have demonstrated potent cholinesterase inhibitory activity.[11]

Therapeutic Applications and Preclinical Landscape

The unique pharmacology of bromophenyl-substituted thian-4-amines translates into significant potential across several therapeutic areas.

Neurodegenerative Disorders

This is the most promising area of application. By activating the S1R, these compounds can combat multiple facets of neurodegenerative pathology, including oxidative stress, mitochondrial dysfunction, and neuroinflammation—hallmarks of diseases like Alzheimer's and Parkinson's.^{[8][12][13]} The potential for dual-target activity, such as combining S1R agonism with MAO-B inhibition, could offer synergistic benefits.

Neuropathic Pain

S1R antagonists have emerged as a novel, non-opioid class of analgesics for treating nerve injury and chronic pain. While many thian-amines are being explored as agonists, subtle structural modifications could flip the pharmacological profile to antagonism, opening a therapeutic avenue for pain management. Preclinical studies with S1R antagonists show significant anti-allodynic and antinociceptive effects.

Oncology

The overexpression of sigma receptors, particularly S2R, in tumors presents a unique therapeutic window.

- **Tumor Imaging:** Radiolabeled high-affinity sigma receptor ligands, such as those based on a bromophenyl acetamide scaffold, can be used in Positron Emission Tomography (PET) to visualize tumors and assess their proliferative status.^[7]
- **Direct Anti-cancer Activity:** Ligands that induce apoptosis or inhibit proliferation through S2R modulation are under investigation. Additionally, the EGFR kinase inhibitory activity seen in related bromophenyl-amino structures provides a separate, validated pathway for anti-cancer drug development.^{[3][14]}

Table 1: Summary of Preclinical Activity for Related Compounds

Compound Class	Target(s)	Disease Model/Assay	Key Finding	Reference(s)
4-[(3-bromophenyl)amino]pyridopyrimidine	EGFR Tyrosine Kinase	In vitro kinase assay, A431 cell autophosphorylation	Potent inhibition ($IC_{50} = 0.08$ nM)	[3]
[(18)F]N-(4'-fluorobenzyl)-4-(3-bromophenyl)acetamide	Sigma-1 & Sigma-2 Receptors	Mouse mammary adenocarcinoma xenograft	High tumor uptake, suitable for PET imaging	[7]
Sigma Receptor Antagonists (CM-304)	Sigma Receptors	Mouse acetic acid writhing test (visceral pain)	Potent antinociception ($ED_{50} = 0.48$ mg/kg)	
6,6'-(1,4-phenylene)bis(4-(4-bromophenyl)pyrimidin-2-amine)	CDK-8	Human colorectal carcinoma cell line (SRB assay)	High antiproliferative potential ($IC_{50} = 0.01$ μ mol/mL)	[15]

Methodologies for Evaluation

Advancing these compounds from discovery to clinical candidates requires a robust and logical pipeline of assays.

Experimental Workflow: From Synthesis to In Vivo Proof-of-Concept

```
// Nodes A [label="Synthesis & Library\nGeneration", fillcolor="#F1F3F4", fontcolor="#202124"];  
B [label="Primary Screening:\nReceptor Binding Assays\n(e.g., Sigma-1, Sigma-2)",  
fillcolor="#E8F0FE", fontcolor="#1967D2"]; C [label="Secondary Screening:\nFunctional Assays\n(e.g., Ca2+ flux, Enzyme Inhibition)", fillcolor="#D2E3FC", fontcolor="#1967D2"]; D  
[label="In Vitro ADME:\nPermeability (PAMPA), Stability\n(Microsomes, Plasma)",  
fillcolor="#FBBC05", fontcolor="#202124"]; E [label="Cell-Based Assays:\nNeuroprotection
```

```
(SH-SY5Y cells),\nCytotoxicity (Cancer lines)", fillcolor="#A8DAB5", fontcolor="#202124"]; F  
[label="In Vivo Pharmacokinetics (PK):\nRodent IV/PO Dosing", fillcolor="#EA4335",  
fontcolor="#FFFFFF"]; G [label="In Vivo Efficacy Models:\nNeuropathic Pain (CCI  
Model)\nNeurodegeneration (MPTP Model)", fillcolor="#B31412", fontcolor="#FFFFFF"]; H  
[label="Lead Optimization", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];  
  
// Edges A -> B [label="Characterized Compounds"]; B -> C [label="Active Hits (nM Affinity)"]; C  
-> D [label="Functionally Potent Hits"]; C -> E; D -> F [label="Promising  
Physicochemical\nProperties"]; E -> F [label="Cellular Efficacy"]; F -> G [label="Sufficient Brain  
Exposure"]; G -> H [label="In Vivo Proof-of-Concept"]; H -> A [style=dashed, label="Iterative  
Design"]; }
```

Caption: A logical progression for evaluating novel thian-amine derivatives.

Protocol: In Vitro Neuroprotection Assay

This self-validating protocol assesses the ability of a test compound to protect neuronal cells from a known toxin, a key indicator of neuroprotective potential.

- **Cell Culture:** Plate a human neuroblastoma cell line (e.g., SH-SY5Y) in 96-well plates at a suitable density and allow them to adhere overnight.
- **Compound Pre-treatment:** Treat the cells with various concentrations of the bromophenyl-substituted thian-4-amine test compound for 1-2 hours. This allows the compound to engage its target (e.g., S1R) before the insult.
- **Induction of Toxicity:** Introduce a neurotoxin such as 6-hydroxydopamine (6-OHDA) or rotenone to all wells except the vehicle control. Include a "toxin-only" control group that does not receive the test compound.
- **Incubation:** Incubate the plates for 24-48 hours.
- **Viability Assessment:** Measure cell viability using a standard method like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance reading is directly proportional to the number of viable cells.

- **Data Analysis:** Calculate the percentage of cell viability for each compound concentration relative to the vehicle-treated (100% viability) and toxin-only (0% protection) controls. The results demonstrate the compound's ability to rescue neurons from toxic insult. A known neuroprotective agent should be used as a positive control to validate the assay performance.

Future Directions and Conclusion

The bromophenyl-substituted thian-4-amine scaffold represents a highly versatile and promising platform for the development of novel therapeutics. The strong preclinical data, particularly in the context of sigma receptor modulation for neurological disorders, provides a solid foundation for further investigation.

Key Future Objectives:

- **Lead Optimization:** Fine-tuning the scaffold to enhance selectivity for specific targets (e.g., S1R over S2R, or MAO-B over MAO-A) and improve pharmacokinetic properties, especially blood-brain barrier penetration.
- **Exploration of New Targets:** Systematically screening optimized compounds against a broader panel of CNS targets to uncover new mechanisms of action or polypharmacological profiles that could be advantageous for complex diseases.
- **Biomarker Development:** Identifying and validating biomarkers that can track target engagement and therapeutic response in vivo, which will be crucial for successful clinical translation.

In conclusion, the body of evidence strongly supports the continued exploration of bromophenyl-substituted thian-4-amines. Their multifactorial mechanism of action, particularly through the neuroprotective pathways of the sigma-1 receptor, positions them as a compelling class of molecules with the potential to address the significant unmet medical needs in neurodegeneration, neuropathic pain, and oncology.

References

- Facile synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction. Chemistry Central Journal. Available at: [\[Link\]](#)

- Design, Synthesis and Therapeutic Potential of Some 6, 6'-(1,4- phenylene)bis(4-(4-bromophenyl)pyrimidin-2-amine)analogues. Anti-Cancer Agents in Medicinal Chemistry. Available at: [\[Link\]](#)
- Synthesis and Biological activity of 4-(3-bromophenyl)-N-(1-(4-(4-bromophenyl) thiazol-2-yl)-3-methyl-4-(2-phenylhydrazono)-4,5-dihydro-1H-pyrazol-5-ylidene)-6-(4-nitrophenyl)pyrimidin-2-amine derivatives. International Scholars Journals. Available at: [\[Link\]](#)
- Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids. Conditions. ResearchGate. Available at: [\[Link\]](#)
- Synthesis, molecular modelling and biological evaluation of new 4-aminothiophene and thienopyrimidine compounds. Journal of Taibah University for Science. Available at: [\[Link\]](#)
- Tyrosine kinase inhibitors. 14. Structure-activity relationships for methylamino-substituted derivatives of 4-[(3-bromophenyl)amino]-6-(methylamino)-pyrido[3,4-d]pyrimidine (PD 158780), a potent and specific inhibitor of the tyrosine kinase activity of receptors for the EGF family of growth factors. Journal of Medicinal Chemistry. Available at: [\[Link\]](#)
- Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. ResearchGate. Available at: [\[Link\]](#)
- N-(4-Bromophenyl)-2-(2-thienyl)acetamide. Acta Crystallographica Section E. Available at: [\[Link\]](#)
- The therapeutic potential of scaffold containing substituted amine derivatives in the drug design of antidepressant compounds. Future Medicinal Chemistry. Available at: [\[Link\]](#)
- N-(4'-fluorobenzyl)-4-(3-bromophenyl) acetamide for imaging the sigma receptor status of tumors: comparison with [(18)F]FDG, and [(125)I]IUDR. Nuclear Medicine and Biology. Available at: [\[Link\]](#)
- The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [\[Link\]](#)

- Synthesis and Biological Evaluation of New N-(4-Substituted phenyl)glycine Derivatives as Potential Anti-inflammatory Agents. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. Available at: [\[Link\]](#)
- Orally active and potent inhibitors of gamma-aminobutyric acid uptake. Journal of Medicinal Chemistry. Available at: [\[Link\]](#)
- Aminopyridines for the treatment of neurologic disorders. Current Opinion in Neurology. Available at: [\[Link\]](#)
- SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES. Available at: [\[Link\]](#)
- Repurposing Sigma-1 Receptor-Targeting Drugs for Therapeutic Advances in Neurodegenerative Disorders. International Journal of Molecular Sciences. Available at: [\[Link\]](#)
- Structure Activity Relationship - Adrenergic Drugs. Pharmacy 180. Available at: [\[Link\]](#)
- 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[1,6]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies. RSC Medicinal Chemistry. Available at: [\[Link\]](#)
- Characterization of Sigma 1 Receptor Antagonist CM-304 and Its Analog, AZ-66. Journal of Pharmacology and Experimental Therapeutics. Available at: [\[Link\]](#)
- Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors against Mycobacterium tuberculosis. Molecules. Available at: [\[Link\]](#)
- Neuroprotective Agents: Semax Peptide for Brain Longevity and Resilience. Biolink. Available at: [\[Link\]](#)
- Allosteric Modulators of Sigma-1 Receptor: A Review. Frontiers in Pharmacology. Available at: [\[Link\]](#)
- Synthesis and Biological Evaluation of New N-(4-Substituted phenyl)glycine Derivatives as Potential Anti-inflammatory Agents. ResearchGate. Available at: [\[Link\]](#)

- Synthesis and biological evaluation of 4,6-diaryl substituted-4,5-dihydro-2-amino pyrimidines. ResearchGate. Available at: [\[Link\]](#)
- Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases. Molecules. Available at: [\[Link\]](#)
- 2-(3-bromophenyl)histamine. IUPHAR/BPS Guide to PHARMACOLOGY. Available at: [\[Link\]](#)
- Alleviation of Neurological Disorders by Targeting Neurodegenerative-Associated Enzymes: Natural and Synthetic Molecules. Molecules. Available at: [\[Link\]](#)
- Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Molecules. Available at: [\[Link\]](#)
- Possible neuroprotective effects of amide alkaloids from Bassia indica and Agathophora alopecuroides: in vitro and in silico investigations. ResearchGate. Available at: [\[Link\]](#)
- Oleanolic acid: a promising neuroprotective agent for cerebral ischemia. Neural Regeneration Research. Available at: [\[Link\]](#)
- The use of aminopyridines in neurological disorders. Journal of Neurology, Neurosurgery & Psychiatry. Available at: [\[Link\]](#)
- Dietary gamma-aminobutyric acid enhances endurance exercise capacity through mechanisms involving activation of peroxisome proliferator-activated receptor gamma coactivator-1 alpha. Biochemical and Biophysical Research Communications. Available at: [\[Link\]](#).nlm.nih.gov/40156372/)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 2. Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction: their characterization and DFT studies - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 3. Tyrosine kinase inhibitors. 14. Structure-activity relationships for methylamino-substituted derivatives of 4-[(3-bromophenyl)amino]-6-(methylamino)-pyrido[3,4-d]pyrimidine (PD 158780), a potent and specific inhibitor of the tyrosine kinase activity of receptors for the EGF family of growth factors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. [pharmacy180.com](https://www.pharmacy180.com) [[pharmacy180.com](https://www.pharmacy180.com)]
- 5. Orally active and potent inhibitors of gamma-aminobutyric acid uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. [mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- 7. [[(18)F]N-(4'-fluorobenzyl)-4-(3-bromophenyl) acetamide for imaging the sigma receptor status of tumors: comparison with [(18)F]FDG, and [(125)I]IUDR - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. [mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- 9. [mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- 10. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 11. The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity [comptes-rendus.academie-sciences.fr]
- 12. [nbinno.com](https://www.nbinno.com) [[nbinno.com](https://www.nbinno.com)]
- 13. Oleanolic acid: a promising neuroprotective agent for cerebral ischemia - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 14. 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 15. Design, Synthesis and Therapeutic Potential of Some 6, 6'-(1,4- phenylene)bis(4-(4-bromophenyl)pyrimidin-2-amine)analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- To cite this document: BenchChem. [therapeutic potential of bromophenyl-substituted thian-4-amines]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b13237726/docs#therapeutic-potential-of-bromophenyl-substituted-thian-4-amines>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)